Cas no 61785-75-9 ( )

• Product Name: &nbsp
• CAS No: 61785-75-9
• MF: C₁₁H₁₁N₅O₄
• MW: 277.236141443253
• CID: 955109
• PubChem ID: 313609
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(4-nitro-2,1,3-benzoxadiazol-7-yl)piperazine-1-carbaldehyde
• AC1L7NTK
• NSC228143
• NSC-228143
• 4-(7-Nitro-2,1,3-benzoxadiazol-4-yl)piperazine-1-carbaldehyde
• DTXSID50310560
• 61785-75-9
•  

• Inchi： 1S/C11H11N5O4/c17-7-14-3-5-15(6-4-14)8-1-2-9(16(18)19)11-10(8)12-20-13-11/h1-2,7H,3-6H2
• InChI Key： CMNLHTDBEGECCX-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)N1CCN(C=O)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.08123
• Monoisotopic Mass: 277.08110385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 105.61
• LogP: 1.57140